Cas no 67832-11-5 (4-Bromo-2-methylbenzonitrile)

4-Bromo-2-methylbenzonitrile structure
4-Bromo-2-methylbenzonitrile structure
Product Name:4-Bromo-2-methylbenzonitrile
CAS No:67832-11-5
MF:C8H6BrN
MW:196.043941020966
MDL:MFCD00041461
CID:58647
PubChem ID:144267
Update Time:2025-04-18

4-Bromo-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-methylbenzonitrile
    • Benzonitrile, 4-bromo-2-methyl-
    • 2-methyl-4-bromobenzonitrile
    • 4-Brom-2-methyl-benzonitril
    • 4-bromo-2-methylbenzenecarbonitrile
    • 4-bromo-o-tolunitrile
    • 5-Bromo-2-cyanotoluene
    • benzonitrile,4-bromo-2-methyl
    • o-Tolunitrile,4-bromo- (7CI)
    • NSC229305
    • 67832-11-5
    • FT-0617790
    • 4-bromo-2-methyl benzonitrile
    • NSC-229305
    • AM20060966
    • EN300-107186
    • J-514675
    • 4-bromo-methylbenzonitrile
    • B3993
    • 4-Bromo-2-methylbenzonitrile, 97%
    • PS-8274
    • NSC 229305
    • CS-W002196
    • 4-Bromo-2-Methyl-Benzonitrile
    • DTXSID30218075
    • AC-4035
    • SY016349
    • SCHEMBL290236
    • A1775
    • 4bromo-2-methylbenzonitrile
    • AKOS007930426
    • 4-Bromo-2-methylcyanobenzene
    • MFCD00041461
    • DB-010068
    • DTXCID50140566
    • MDL: MFCD00041461
    • Inchi: 1S/C8H6BrN/c1-6-4-8(9)3-2-7(6)5-10/h2-4H,1H3
    • InChI Key: LPEBMDFRIKYFCF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C#N)=C(C)C=1
    • BRN: 2574103

Computed Properties

  • Exact Mass: 194.96800
  • Monoisotopic Mass: 194.968362
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: Cream powder
  • Density: 1.5466 (rough estimate)
  • Melting Point: 65-69 °C
  • Boiling Point: 259℃ at 760 mmHg
  • Flash Point: 110.4℃
  • Refractive Index: 1.6550 (estimate)
  • Water Partition Coefficient: Insoluble
  • PSA: 23.79000
  • LogP: 2.62918
  • Solubility: Insoluble in water

4-Bromo-2-methylbenzonitrile Security Information

  • Symbol: GHS07
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H302,H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:3439
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S36/37/39-S26-S22
  • Hazardous Material Identification: Xn
  • HazardClass:6.1
  • PackingGroup:III
  • Storage Condition:Store at room temperature
  • Packing Group:III
  • Hazard Level:6.1
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R20/21/22; R36/37/38

4-Bromo-2-methylbenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Bromo-2-methylbenzonitrile Pricemore >>

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